![molecular formula C22H17NO3 B2474944 7-((2-methoxyphenyl)amino)-3-phenyl-4H-chromen-4-one CAS No. 864753-93-5](/img/structure/B2474944.png)
7-((2-methoxyphenyl)amino)-3-phenyl-4H-chromen-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “7-((2-methoxyphenyl)amino)-3-phenyl-4H-chromen-4-one” belongs to a class of organic compounds known as chalcones. Chalcones are aromatic ketones that form the central core for a variety of important biological compounds. They are known to exhibit various biological activities including antioxidant, antibacterial, and antifungal properties .
Synthesis Analysis
The synthesis of such compounds typically involves the Claisen-Schmidt condensation, which is a carbon-carbon bond forming reaction that occurs between two aromatic compounds, one of which is a ketone and the other an aldehyde . The specific synthesis process for this compound would depend on the starting materials and reaction conditions.Molecular Structure Analysis
The molecular structure of a compound like this would typically be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry . These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds between them.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups. As a chalcone, it has a carbonyl group (C=O) and an alkene group (C=C), which are reactive sites. It can undergo reactions such as nucleophilic addition at the carbonyl group or electrophilic addition at the alkene group .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like this would be determined using a variety of techniques. These might include measuring its melting point and boiling point, determining its solubility in various solvents, and studying its spectral properties (such as UV/Vis, IR, and NMR spectra) .Scientific Research Applications
Synthesis and Antimicrobial Activity
Novel compounds structurally related to 7-((2-methoxyphenyl)amino)-3-phenyl-4H-chromen-4-one have been synthesized and evaluated for their antimicrobial properties. For instance, Mandala et al. (2013) developed a series of compounds exhibiting significant antibacterial and antifungal activity, indicating their potential in addressing microbial resistance issues (Mandala et al., 2013).
Apoptosis Inducers in Cancer Treatment
Compounds in the 4H-chromen-4-one family have been identified as potent apoptosis inducers, offering a promising approach for cancer therapy. Kemnitzer et al. (2004) discovered that certain analogs could induce nuclear fragmentation and apoptosis in various human cell lines, highlighting their potential as anticancer agents (Kemnitzer et al., 2004).
Antileishmanial Activity
The synthesis of natural products with potential antileishmanial activity has also been explored. Schmidt et al. (2012) described the synthesis of a furyl coumarin natural product, indicating the diverse biological activities of compounds within this chemical family (Schmidt et al., 2012).
Molecular Docking and Biological Activities
Research on this compound derivatives extends to molecular docking studies to predict their interaction with biological targets. Okasha et al. (2022) synthesized a related compound and evaluated its antimicrobial activities through molecular docking, demonstrating the compound's effective interaction with microbial proteins (Okasha et al., 2022).
Structural and Spectroscopic Analysis
The structural characterization and analysis of related compounds have been conducted to understand their chemical behavior and potential applications better. Studies such as by Li (2014) on the improved synthesis route of related compounds highlight the ongoing efforts to optimize the synthesis and application of this chemical class (Li, 2014).
Mechanism of Action
- Udifitimod’s primary targets are not well-documented. However, it is currently under investigation in clinical trials for the treatment of atopic dermatitis .
- Atopic dermatitis involves immune dysregulation, cytokine signaling, and skin barrier dysfunction. Udifitimod may impact these pathways .
Target of Action
Biochemical Pathways
Safety and Hazards
The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some chalcones are known to be irritants and can cause harm if swallowed, inhaled, or if they come into contact with the skin . It’s important to handle all chemicals with appropriate safety precautions.
properties
IUPAC Name |
7-(2-methoxyanilino)-3-phenylchromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17NO3/c1-25-20-10-6-5-9-19(20)23-16-11-12-17-21(13-16)26-14-18(22(17)24)15-7-3-2-4-8-15/h2-14,23H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXKBDGIMFITRAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.